Cas no 1537884-03-9 (1-(Oxetan-3-yl)-1,4-diazepane)

• Product Name: 1-(Oxetan-3-yl)-1,4-diazepane
• CAS No: 1537884-03-9
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 5047478
• PubChem ID: 83479902
• Update Time: 2025-11-01

1-(Oxetan-3-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(oxetan-3-yl)-1,4-diazepane
• 1-(Oxetan-3-yl)-1,4-diazepane

• Inchi： 1S/C8H16N2O/c1-2-9-3-5-10(4-1)8-6-11-7-8/h8-9H,1-7H2
• InChI Key： VVKLEWHVEJWLRR-UHFFFAOYSA-N
• SMILES： O1CC(C1)N1CCNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• XLogP3: -0.3
• Topological Polar Surface Area: 24.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on 1-(Oxetan-3-yl)-1,4-diazepane

Introduction to 1-(Oxetan-3-yl)-1,4-diazepane (CAS No. 1537884-03-9)

1-(Oxetan-3-yl)-1,4-diazepane, identified by the chemical abstracts service number 1537884-03-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of diazepam-like scaffolds, featuring an oxetane ring fused with a diazepane core, which endows it with unique structural and functional properties. The oxetane moiety introduces a strained three-membered ring, potentially enhancing the compound's bioactivity and reactivity, while the diazepane backbone suggests applications in modulating central nervous system (CNS) functions. The combination of these structural features makes 1-(Oxetan-3-yl)-1,4-diazepane a promising candidate for further exploration in drug discovery and development.

The chemical structure of 1-(Oxetan-3-yl)-1,4-diazepane can be described as a cyclic amine derivative with a tetrahydrofuran-like oxetane ring connected to a seven-membered diazepane ring. This configuration creates a system rich in potential hydrogen bonding interactions and conformational flexibility, which are critical for binding to biological targets. The presence of both nitrogen atoms in the diazepane ring and the oxygen atom in the oxetane ring provides multiple sites for interaction with proteins and enzymes, making it an attractive scaffold for designing small-molecule inhibitors or modulators.

In recent years, there has been growing interest in the development of novel psychoactive substances that target CNS receptors without causing excessive side effects. 1-(Oxetan-3-yl)-1,4-diazepane has been investigated for its potential as an intermediate in synthesizing compounds that interact with serotonin and dopamine receptors. Preliminary studies have suggested that derivatives of this compound may exhibit anxiolytic and antidepressant properties, although further research is needed to fully elucidate its pharmacological profile. The strained oxetane ring is particularly intriguing because it can be engineered to optimize binding affinity and selectivity for specific therapeutic targets.

The synthesis of 1-(Oxetan-3-yl)-1,4-diazepane involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the formation of the oxetane ring through cycloaddition reactions, followed by functionalization to introduce the diazepane moiety. Advances in catalytic methods have enabled more efficient and sustainable synthesis pathways, reducing the environmental impact of producing this compound on a larger scale.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 1-(Oxetan-3-yl)-1,4-diazepane and its potential biological targets. These studies have revealed that the compound can adopt multiple conformations due to its flexible structure, allowing it to fit into various binding pockets on proteins. The oxetane ring's strain energy can be exploited to enhance binding affinity through induced fit mechanisms, where conformational changes upon ligand binding stabilize the complex.

Recent research has also explored the use of 1-(Oxetan-3-yl)-1,4-diazepane as a building block for more complex drug candidates. By modifying substituents on the oxetane or diazepane rings, chemists can fine-tune the pharmacological properties of derived compounds. For instance, introducing hydrophobic groups may improve membrane permeability, while polar functional groups can enhance solubility and bioavailability. Such modifications are crucial for developing orally active drugs that can reach their target sites efficiently.

The pharmaceutical industry has shown particular interest in heterocyclic compounds like 1-(Oxetan-3-yl)-1,4-diazepane due to their diverse biological activities and structural versatility. Companies are investing heavily in libraries of such compounds for high-throughput screening (HTS) to identify lead molecules for further development. The oxetane-diazepane scaffold is particularly appealing because it combines elements known to interact favorably with biological targets while maintaining synthetic accessibility.

In conclusion, 1-(Oxetan-3-yl)-1,4-diazepane (CAS No. 1537884-03-9) represents a fascinating area of research with significant potential in medicinal chemistry and drug discovery. Its unique structural features offer opportunities for designing novel therapeutics targeting CNS disorders and other diseases. As synthetic methodologies continue to evolve and computational tools become more sophisticated, 1-(Oxetan-3-yl)-1,4-diazepane and its derivatives are likely to play an increasingly important role in developing next-generation pharmaceuticals.